8-oxa-2,5-diazaspiro[3.5]nonan-6-one, trifluoroacetic acid

• CAS No.: 1442432-17-8
• Molecular Formula: C8H11F3N2O4
• Molecular Weight: 256.2

Description

8-oxa-2,5-diazaspiro[3.5]nonan-6-one, trifluoroacetic acid is a chemical compound with a unique spirocyclic structure. This compound is known for its diverse applications in various fields, including chemistry, biology, and medicine. The presence of trifluoroacetic acid enhances its stability and reactivity, making it a valuable compound for scientific research and industrial applications .

Preparation Methods

The synthesis of 8-oxa-2,5-diazaspiro[3.5]nonan-6-one, trifluoroacetic acid involves several steps. One common method includes the reaction of a suitable precursor with trifluoroacetic acid under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained with high yield and purity .

Industrial production methods often involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and high efficiency, making the compound readily available for various applications .

Chemical Reactions Analysis

8-oxa-2,5-diazaspiro[3.5]nonan-6-one, trifluoroacetic acid undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions with nucleophiles or electrophiles, leading to the formation of substituted derivatives

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. The major products formed from these reactions depend on the type of reaction and the reagents used .

Scientific Research Applications

8-oxa-2,5-diazaspiro[3.5]nonan-6-one, trifluoroacetic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is used in the study of biological processes and as a tool for probing molecular interactions.

Industry: The compound is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 8-oxa-2,5-diazaspiro[3.5]nonan-6-one, trifluoroacetic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

8-oxa-2,5-diazaspiro[3.5]nonan-6-one, trifluoroacetic acid can be compared with other similar compounds, such as:

8-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride: This compound has a similar spirocyclic structure but contains a hydrochloride group instead of trifluoroacetic acid.

8-oxa-2,5-diazaspiro[3.5]nonan-6-one: This compound lacks the trifluoroacetic acid group, which affects its stability and reactivity

The uniqueness of this compound lies in its enhanced stability and reactivity due to the presence of trifluoroacetic acid, making it a valuable compound for various applications .